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Get Quote

Understanding N,N'-Dimethyloxamide

N,N'-Dimethyloxamide is an organic compound with the molecular formula C₄H₈N₂O₂. Its basic

properties, crucial for experimental planning, are summarized in the table below.

Property Value

CAS Number 615-35-0 [1]

Molecular Formula C₄H₈N₂O₂ [1]

Molecular Weight 116.12 g/mol [1]

Melting Point 214–217 °C (lit.) [1]

Density (Predicted) 1.091±0.06 g/cm³ [1]

pKa (Predicted) 11.76±0.46 [1]

Solubility Soluble in chloroform, dichloromethane, methanol [1]

Further calculated thermodynamic properties are provided in the table below for advanced process design.
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Property Value Unit Source

Standard Enthalpy of Formation (gas, ΔfH°gas) -244.11 kJ/mol Joback Calculated [2]

Boiling Point (Tboil) 499.00 K Joback Calculated [2]

Heat Capacity at Constant Pressure (Cp,gas) at 499 K 192.93 J/mol×K Joback Calculated [2]

Synthetic Application in Heterocyclic Chemistry

The primary chemical application found in the search results is its use as a precursor for synthesizing

halogenated imidazoles, which are important scaffolds in medicinal and industrial chemistry [3].

Application: Synthesis of 1-Methyl-4,5-dihalogenoimidazoles N,N'-Dimethyloxamide serves as a starting

material in the preparation of 1-methyl-4,5-dihalogeno- and 1-methyl-2,4,5-trihalogenoimidazoles via a

reaction with phosphorus pentachloride (PCl₅) or phosphorus pentabromide (PBr₅) [3]. The reaction

proceeds through a secondary halogenation of initially formed 1-methyl-5-halogenoimidazoles by the

phosphorus pentahalides [3].

The following diagram illustrates the logical workflow of this reaction and the subsequent halogenation

process.
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Reaction Setup

Reaction

Combines

N,N'-Dimethyloxamide
Phosphorus Pentahalide

(PCl₅ or PBr₅)

Formation of
1-Methyl-5-halogenoimidazole

(Intermediate)

Further Halogenation
by PX₅

Final Product:
1-Methyl-4,5-dihalogenoimidazole

or 1-Methyl-2,4,5-trihalogenoimidazole

Click to download full resolution via product page

Experimental Considerations & Safety

For the specific reaction mentioned:

Key Reagent: Phosphorus pentahalides (PCl₅ or PBr₅) are highly reactive and require careful
handling [3].

Reaction Scope: The method also applies to halogenating other imidazole derivatives, such as 1,2-
dialkyl-5-chloroimidazole and 2-alkylimidazoles, at the free position in the nucleus [3].

General Safety and Handling:

Hazard Statements: N,N'-Dimethyloxamide carries hazard codes H315 (causes skin irritation),

H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) [1].
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Precautionary Measures: Use appropriate personal protective equipment (PPE) including gloves

and safety glasses. Handle in a well-ventilated area, preferably inside a fume hood [1].
Storage: The compound should be stored sealed in a dry container at room temperature [1].

Commercial Sourcing

N,N'-Dimethyloxamide is available from various chemical suppliers. Pricing is highly dependent on

quantity and purity.

Supplier Product Number Quantity Price (USD) Purity

TRC B412828 250 mg $45.00 Not Specified

AK Scientific R814 5 g $91.00 Not Specified

Matrix Scientific 172056 25 g $118.00 Not Specified

American Custom Chemicals CHM0004036 25 g $1,170.31 95.00%

American Custom Chemicals CHM0004036 100 g $2,643.80 95.00%

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b600890#n-n-dimethyloxamide-as-precursor-for-heterocyclic-

organic-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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